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Compound of Interest

Compound Name: 17-Epiestriol-d5

Cat. No.: B13847758 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

17-Epiestriol-d5, a deuterated form of the estrogen metabolite 17-Epiestriol. Given its

classification as a selective estrogen receptor β agonist, it is prudent to handle this compound

with the same precautions as other steroidal estrogens, which may present carcinogenic and

reproductive hazards.[1] Adherence to these procedural guidelines is critical for ensuring the

safety of all laboratory personnel.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 17-Epiestriol-d5 is not readily available, the

parent compound and similar estrogens are associated with the following hazards:

Carcinogenicity: Suspected of causing cancer.[2]

Reproductive Toxicity: May damage fertility or the unborn child and may cause harm to

breast-fed children.

Irritant: May cause skin, eye, and respiratory irritation.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure.
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PPE Item Specifications and Procedures

Gloves

Double gloving with powder-free nitrile gloves is

required. The inner glove should be worn under

the gown cuff, and the outer glove over the cuff.

Change the outer glove immediately if

contaminated.

Gown
A disposable, low-permeability fabric gown with

a solid front and long sleeves.

Eye Protection
Chemical safety goggles or a full-face shield

must be worn.

Respiratory Protection

For handling powders or creating aerosols, a

NIOSH-approved N95 or higher-level respirator

is necessary. All handling of the solid compound

should be performed in a certified chemical

fume hood or a Class II Biological Safety

Cabinet.[3]

Operational Plan: Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

Store in a cool, dry, and well-ventilated area, away from incompatible materials.[2] For long-

term stability and to prevent deuterium-hydrogen exchange, store solids at -20°C or colder in

a desiccator.[4]

Solutions should be stored in tightly sealed vials at 2-8°C or -20°C and protected from light.

[4]

2. Preparation and Handling:

All manipulations of 17-Epiestriol-d5, including weighing and solution preparation, must be

conducted in a designated area within a chemical fume hood or a biological safety cabinet to

minimize inhalation exposure.[2]
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Use dedicated equipment (spatulas, weighing paper, etc.) and decontaminate surfaces after

use.

To avoid isotopic exchange, use high-purity aprotic solvents like acetonitrile, methanol, or

ethyl acetate for reconstitution. Avoid acidic or basic aqueous solutions.[4]

3. Spill Management:

In case of a spill, evacuate the area and prevent unprotected personnel from entering.

Wearing the full complement of PPE, cover the spill with an absorbent material.

Carefully collect the absorbed material and any contaminated debris into a sealed, labeled

waste container for hazardous chemical waste.

Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan
All waste materials contaminated with 17-Epiestriol-d5, including empty containers, used

PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste.

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2] Do not dispose of down the drain or in regular trash.

Experimental Workflow for Handling 17-Epiestriol-d5
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Workflow for Handling 17-Epiestriol-d5
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Caption: Procedural workflow for the safe handling of 17-Epiestriol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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